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Cat. No.: B1231235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the experimental validation of Cytogenin's

immunomodulatory effects using flow cytometry. It offers a comparative analysis with other

well-established immunomodulatory agents, detailed experimental protocols, and visual

representations of the underlying mechanisms and workflows.

Immunomodulatory Mechanism of Cytogenin
Cytogenin, a novel immunomodulatory agent, exerts its effects through a two-step

mechanism. It begins by activating macrophages, which are key cells of the innate immune

system. This activation leads to the production of monokines, such as Interleukin-1 alpha (IL-

1α). These monokines then act on T-lymphocytes, stimulating their proliferation and

differentiation. This, in turn, results in the production of lymphokines, including Interferon-

gamma (IFN-γ) and Granulocyte-Macrophage Colony-Stimulating Factor (GM-CSF), which are

crucial mediators of the adaptive immune response.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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